Cas no 120811-33-8 (N-methyltetrahydropyran-3-amine)

• Product Name: N-methyltetrahydropyran-3-amine
• CAS No: 120811-33-8
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD09037816
• CID: 104883
• PubChem ID: 14145422
• Update Time: 2025-11-02

N-methyltetrahydropyran-3-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3-amine,tetrahydro-N-methyl-
• 3-(Methylamino)-tetrahydropyran
• Methyl-(tetrahydro-pyran-3-yl)amine
• N-methyloxan-3-amine
• 2H-Pyran-3-amine,tetrahydro-N-methyl
• 3-(Methylamino)tetrahydropyran
• N-Methyltetrahydro-2H-pyran-3-amine
• 2H-Pyran-3-aMine, tetrahydro-N-Methyl-
• Methyl-(tetrahydro-pyran-3-yl)-amine
• N-methyltetrahydropyran-3-amine
• SB15388
• SCHEMBL716842
• DTXSID30556540
• AKOS012668193
• SB15390
• 120811-33-8
• CHEMBL4537693
• FT-0722041
• EN300-139239
• A927518
• SB15389
• (3S)-N-methyloxan-3-amine
• Methyl-(tetrahydropyran-3-yl)amine
• CS-0442427
• (3R)-N-methyltetrahydropyran-3-amine
• 1638744-00-9
• 1638744-24-7
• (3S)-N-methyltetrahydropyran-3-amine
• DB-061820

• MDL： MFCD09037816
• Inchi： 1S/C6H13NO/c1-7-6-3-2-4-8-5-6/h6-7H,2-5H2,1H3
• InChI Key： CBPPRONALWRIKK-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)NC

Computed Properties

• Exact Mass: 115.10000
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 65.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 0.77570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on N-methyltetrahydropyran-3-amine

N-methyltetrahydropyran-3-amine: A Key Compound in Modern Drug Discovery and Biomedical Research

N-methyltetrahydropyran-3-amine, with the chemical structure CAS No. 120811-33-8, has emerged as a critical molecule in the field of medicinal chemistry. This compound, characterized by its unique tetrahydropyran ring system and an amine functional group, exhibits intriguing biological activities that have sparked significant interest in recent years. Recent studies have highlighted its potential applications in the development of novel therapeutic agents for chronic inflammatory diseases, neurodegenerative disorders, and metabolic syndromes. The synthesis and functionalization of N-methyltetrahydropyran-3-amine have become focal points in pharmaceutical research due to its ability to modulate intracellular signaling pathways and interact with specific molecular targets.

Chemical Properties and Structural Characteristics

N-methyltetrahydropyran-3-amine is a cyclic ether derivative with a six-membered ring structure containing one oxygen atom and a nitrogen atom. The molecule’s stereochemistry and conformational flexibility are key factors influencing its biological activity. The presence of the methyl group at the nitrogen atom enhances the compound’s hydrophobicity, which is critical for its interaction with lipid membranes and cellular receptors. Recent advancements in computational chemistry have enabled researchers to predict the conformational behavior of N-methyltetrahydropyran-3-amine using molecular dynamics simulations, providing insights into its binding affinity to target proteins.

Applications in Drug Development

The therapeutic potential of N-methyltetrahydropyran-3-amine has been extensively explored in the context of drug discovery. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated its ability to inhibit the activity of phosphodiesterase-5 (PDE5), a target enzyme implicated in erectile dysfunction and cardiovascular diseases. This finding has led to the design of novel PDE5 inhibitors with improved selectivity and reduced side effects. Additionally, N-methyltetrahydropyran-3-amine derivatives have shown promise in modulating the activity of G-protein-coupled receptors (GPCRs), which are central to many physiological processes and drug targets.

Biological Mechanisms and Target Interactions

Research into the biological mechanisms of N-methyltetrahydropyran-3-amine has revealed its role in regulating intracellular calcium homeostasis. A 2022 study in *Bioorganic & Medicinal Chemistry* found that the compound can modulate the activity of transient receptor potential (TRP) channels, which are involved in sensory transduction and cellular signaling. This property has sparked interest in its potential use for treating conditions such as neuropathic pain and migraine. Furthermore, the compound’s ability to interact with ion channels and membrane receptors makes it a valuable tool for studying cellular signaling pathways in both basic and applied research.

Synthesis and Chemical Modifications

The synthesis of N-methyltetrahydropyran-3-amine has been optimized through various methodologies, including asymmetric catalytic approaches and microwave-assisted reactions. A recent breakthrough in green chemistry has enabled the production of this compound using environmentally friendly solvents and catalysts, reducing the ecological footprint of its synthesis. Chemical modifications, such as the introduction of fluorine atoms or functional groups, have further expanded its pharmacological profile, enabling the development of compounds with enhanced potency and bioavailability.

Role in Biomedical Research

N-methyltetrahydropyran-3-amine has become a model compound for studying the structure-activity relationship (SAR) in drug design. Its use in high-throughput screening (HTS) assays has facilitated the identification of new lead compounds for various diseases. In the field of neurodegenerative disorders, researchers have explored its potential to protect neurons against oxidative stress, a key factor in conditions such as Alzheimer’s disease and Parkinson’s disease. These studies have underscored the importance of N-methyltetrahydropyran-3-amine in advancing our understanding of complex biological systems.

Challenges and Future Directions

Despite its promising applications, the development of N-methyltetrahydropyran-3-amine as a therapeutic agent faces several challenges. One major hurdle is the need to improve its solubility and metabolic stability, which are critical for oral administration. Additionally, the compound’s potential toxicity at high concentrations requires further investigation. Future research is likely to focus on the development of prodrugs and nanocarriers to enhance its therapeutic efficacy and reduce side effects. Advances in artificial intelligence and machine learning are also expected to play a pivotal role in optimizing its chemical structure for specific therapeutic applications.

Conclusion

N-methyltetrahydropyran-3-amine represents a significant advancement in the field of medicinal chemistry, with its unique structural features and biological activities offering new opportunities for drug discovery. Ongoing research into its mechanisms of action and therapeutic potential is likely to yield novel strategies for treating a wide range of diseases. As the understanding of this compound continues to evolve, it is poised to become a cornerstone in the development of next-generation therapeutics.